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Compound of Interest

Compound Name: YM-155 hydrochloride

CAS No.: 355406-09-6

Cat. No.: B1602956

Get Quote

Introduction: The "Crash-Out" Mechanism
Welcome. You are likely here because your YM-155 hydrochloride has transitioned from a

clear DMSO stock into a cloudy suspension or crystalline precipitate upon addition to media.[1]

[2]

The Science of the Problem: YM-155 (Sepantronium) is a large, aromatic cation. While the

hydrochloride salt form improves aqueous solubility compared to the free base, the molecule

remains predominantly lipophilic. When a high-concentration DMSO stock (e.g., 10 mM) hits an

aqueous buffer (media), the solvent environment shifts largely from non-polar to polar.[1] If this

shift happens too rapidly or locally, the drug molecules aggregate faster than they can disperse,

forming thermodynamically stable crystals that are difficult to re-dissolve.

This guide provides a self-validating protocol to prevent this kinetic trap.

Module 1: Stock Solution Architecture
Q: What is the optimal solvent system for YM-155 HCl stock preparation?
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A: Dimethyl Sulfoxide (DMSO) is the required primary solvent.[1] While YM-155 HCl has

marginal solubility in water, it is thermodynamically unstable in pure aqueous stock solutions

over time.[1]

Standard Concentration: 10 mM.

Maximum Solubility: Up to 100 mM in DMSO (varies by vendor/batch), but 10 mM is

recommended to reduce viscosity and precipitation risk during dilution.

Critical Requirement: Use Anhydrous DMSO (stored over molecular sieves).[1][2] Moisture

uptake in DMSO lowers its solvating power, acting as a "silent" cause of precipitation.

Q: Can I store the stock at -20°C? A: Yes. Store aliquots at -20°C or -80°C.

Rule: Avoid freeze-thaw cycles. Each cycle promotes micro-crystal formation that acts as

nucleation seeds for future precipitation.[1][2]

Module 2: The Dilution Protocol (The "Critical Path")
This is where 90% of errors occur. Do not perform serial dilutions in PBS or water before

adding to media.[1] This strips the co-solvent (DMSO) too early.[1][3]

Method A: The "Rapid-Dispersion" Technique
(Recommended)[1][2]
This method minimizes the "local high concentration" effect.

Pre-warm Media: Warm your cell culture media (with serum) to 37°C. Cold media decreases

kinetic solubility.[1][2]

Vortex Stock: Vortex the thawed 10 mM DMSO stock for 10 seconds to ensure homogeneity.

The Drop-Wise Addition:

Place the pipette tip submerged into the center of the media volume.

Expel the stock solution rapidly while simultaneously swirling the media vessel.
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Do not drop the stock onto the surface of the media; this creates a high-concentration film

that precipitates instantly.[1]

Immediate Mixing: Vortex or pipette up and down immediately for 5–10 seconds.

Method B: The "Intermediate Serum" Step (For High
Concentrations)
If you require high concentrations (>10 µM) or are using serum-free media.[1][2]

Prepare an intermediate dilution using 100% FBS (Fetal Bovine Serum).[1][2]

Dilute your DMSO stock 1:10 into pure FBS.[1][2] (Serum albumin binds the drug, preventing

crystallization).

Add this FBS-Drug mixture to your final media.[1][2]

Module 3: Media Composition Factors
Q: Does serum concentration affect solubility? A: Yes, significantly.

High Serum (10-20%): Albumin acts as a carrier protein, sequestering the lipophilic YM-155

and keeping it in solution.[1][2]

Serum-Free / Low Serum: High risk of precipitation.[1][2]

Workaround: If serum-free is required, consider adding BSA (Bovine Serum Albumin) at 1-

5 mg/mL as a carrier, or use a cyclodextrin-based additive if experimental conditions

permit.[1][2]

Q: How does pH impact YM-155 HCl? A: As a hydrochloride salt, YM-155 is sensitive to basic

environments.[1][2]

Ensure media pH is 7.2 – 7.4.[1][2]

Old media often becomes basic (purple/pink) due to loss of CO2.[1] Basic pH can strip the

HCl counter-ion, converting the drug to its less soluble free-base form. Always use fresh

media.
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Module 4: Data & Visualization
Physicochemical Solubility Profile

Solvent System Solubility Limit Stability Risk Level

DMSO (Anhydrous) ~100 mM
High (Months at

-20°C)
Low

Water / PBS < 5 mg/mL* Low (Hydrolysis risk) High

Culture Media (+10%

FBS)
~10 - 50 µM

Moderate (Use

immediately)

Low (if mixed

properly)

Culture Media

(Serum-Free)
< 1 µM Low Critical

*Note: Solubility in PBS is highly variable and often leads to micro-precipitates not visible to the

naked eye.

Pathway: The Precipitation Decision Tree
The following diagram illustrates the kinetic pathway of YM-155 addition and where the "Crash

Out" occurs.
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Figure 1: Kinetic pathway of YM-155 solubilization.[1][2] Red paths indicate high risk of

precipitation due to local super-saturation.
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Q: I see fine crystals under the microscope after 24 hours. What happened? A: This is likely

"Crash-Out over Time."[1][2]

Evaporation: If using 96-well plates, evaporation increases drug concentration at the

meniscus.[1] Use a humidity chamber.[1][2]

Temperature Drop: Did the plate sit at room temperature for microscopy for too long? Re-

warming may not dissolve crystals once formed.[1][2]

Q: Can I filter-sterilize the media after adding YM-155? A:NO. If you filter (0.22 µm) media

containing a hydrophobic drug, the drug will bind to the filter membrane (especially Nylon or

Cellulose Acetate), or you will filter out micro-precipitates, effectively dosing your cells with 0

µM drug. Always filter the media before adding the sterile DMSO stock.

Q: My stock solution in DMSO has turned cloudy at 4°C. A: DMSO freezes at ~18.5°C. The

cloudiness is solid DMSO, not necessarily drug precipitation. Warm it to 37°C until completely

clear. If crystals remain after the DMSO is liquid, the stock is compromised (likely moisture

contamination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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